Cas no 2580233-27-6 ({8-oxa-1-azaspiro4.5decan-3-yl}methanamine)
{8-oxa-1-azaspiro4.5decan-3-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {8-oxa-1-azaspiro[4.5]decan-3-yl}methanamine
- EN300-27718821
- 2580233-27-6
- {8-oxa-1-azaspiro4.5decan-3-yl}methanamine
-
- Inchi: 1S/C9H18N2O/c10-6-8-5-9(11-7-8)1-3-12-4-2-9/h8,11H,1-7,10H2
- InChI Key: XXIZXBWMQPDEJB-UHFFFAOYSA-N
- SMILES: O1CCC2(CC1)CC(CN)CN2
Computed Properties
- Exact Mass: 170.141913202g/mol
- Monoisotopic Mass: 170.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 47.3Ų
{8-oxa-1-azaspiro4.5decan-3-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27718821-0.05g |
{8-oxa-1-azaspiro[4.5]decan-3-yl}methanamine |
2580233-27-6 | 95.0% | 0.05g |
$707.0 | 2025-03-20 | |
| Enamine | EN300-27718821-0.1g |
{8-oxa-1-azaspiro[4.5]decan-3-yl}methanamine |
2580233-27-6 | 95.0% | 0.1g |
$741.0 | 2025-03-20 | |
| Enamine | EN300-27718821-0.25g |
{8-oxa-1-azaspiro[4.5]decan-3-yl}methanamine |
2580233-27-6 | 95.0% | 0.25g |
$774.0 | 2025-03-20 | |
| Enamine | EN300-27718821-0.5g |
{8-oxa-1-azaspiro[4.5]decan-3-yl}methanamine |
2580233-27-6 | 95.0% | 0.5g |
$809.0 | 2025-03-20 | |
| Enamine | EN300-27718821-1.0g |
{8-oxa-1-azaspiro[4.5]decan-3-yl}methanamine |
2580233-27-6 | 95.0% | 1.0g |
$842.0 | 2025-03-20 | |
| Enamine | EN300-27718821-2.5g |
{8-oxa-1-azaspiro[4.5]decan-3-yl}methanamine |
2580233-27-6 | 95.0% | 2.5g |
$1650.0 | 2025-03-20 | |
| Enamine | EN300-27718821-5.0g |
{8-oxa-1-azaspiro[4.5]decan-3-yl}methanamine |
2580233-27-6 | 95.0% | 5.0g |
$2443.0 | 2025-03-20 | |
| Enamine | EN300-27718821-10.0g |
{8-oxa-1-azaspiro[4.5]decan-3-yl}methanamine |
2580233-27-6 | 95.0% | 10.0g |
$3622.0 | 2025-03-20 | |
| Enamine | EN300-27718821-1g |
{8-oxa-1-azaspiro[4.5]decan-3-yl}methanamine |
2580233-27-6 | 1g |
$842.0 | 2023-09-10 | ||
| Enamine | EN300-27718821-5g |
{8-oxa-1-azaspiro[4.5]decan-3-yl}methanamine |
2580233-27-6 | 5g |
$2443.0 | 2023-09-10 |
{8-oxa-1-azaspiro4.5decan-3-yl}methanamine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on {8-oxa-1-azaspiro4.5decan-3-yl}methanamine
Introduction to {8-oxa-1-azaspiro4.5decan-3-yl}methanamine (CAS No. 2580233-27-6)
{8-oxa-1-azaspiro4.5decan-3-yl}methanamine, identified by its CAS number 2580233-27-6, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine derivative features a complex heterocyclic framework, combining an oxygen-containing heterocycle with an azacycloalkane moiety, which contributes to its intriguing chemical and biological properties.
The molecular structure of this compound consists of a spirocyclic core, where a methanamine functional group is attached to the 3-position of the spirobicyclic system. This arrangement creates a rigid, three-dimensional scaffold that can influence both its reactivity and its potential biological activity. The presence of both oxygen and nitrogen atoms in close proximity within the spirocycle suggests that this compound may exhibit dual functionality, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. Molecular modeling studies on {8-oxa-1-azaspiro4.5decan-3-yl}methanamine have revealed that its spirocyclic structure may facilitate optimal binding to biological targets, potentially leading to high affinity and selectivity. These insights are particularly valuable in the development of novel therapeutic agents where precise target interaction is crucial.
In the realm of synthetic organic chemistry, the preparation of {8-oxa-1-azaspiro4.5decan-3-yl}methanamine represents a significant challenge due to the complexity of its spirocyclic framework. However, recent reports have described innovative synthetic strategies that employ transition metal-catalyzed reactions and asymmetric methods to construct the desired core structure efficiently. These developments not only enhance the accessibility of the compound for further study but also contribute to the broader toolkit of synthetic chemists working in medicinal chemistry.
The biological activity of {8-oxa-1-azaspiro4.5decan-3-yl}methanamine has been explored in several preclinical studies, where it has shown promise as a modulator of various biological pathways. Notably, preliminary research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammation and neurodegenerative diseases. These findings align with the growing interest in spirocyclic compounds as potential therapeutic candidates due to their unique structural features and diverse biological profiles.
One particularly exciting aspect of {8-oxa-1-azaspiro4.5decan-3-yl}methanamine is its potential for derivatization, which allows for the creation of a library of analogs with tailored properties. By modifying functional groups or introducing additional substituents, researchers can fine-tune the pharmacological profile of this compound to optimize its efficacy and minimize side effects. This flexibility makes it an attractive scaffold for structure-based drug design efforts aimed at addressing unmet medical needs.
The synthesis and characterization of {8-oxa-1-azaspiro4.5decan-3-yl}methanamine also highlight the importance of interdisciplinary collaboration in modern chemical research. Combining expertise from organic synthesis, computational chemistry, and biochemistry has been instrumental in unraveling the complex properties of this molecule. Such collaborative approaches are essential for advancing our understanding of novel chemical entities and translating laboratory discoveries into tangible therapeutic benefits.
As interest in targeted therapy continues to grow, compounds like {8-oxa-1-azaspiro4.5decan-3-yl}methanamine offer a glimpse into the future of medicine, where structurally diverse molecules are designed to interact selectively with disease-causing pathways. The ongoing research into this compound underscores the dynamic nature of pharmaceutical science and the relentless pursuit of innovative solutions to global health challenges.
2580233-27-6 ({8-oxa-1-azaspiro4.5decan-3-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)